3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(3,4-dimethylphenyl)propanamide
• InChI: InChI=1S/C20H24N2O/c1-15-7-8-19(13-16(15)2)21-20(23)10-12-22-11-9-17-5-3-4-6-18(17)14-22/h3-8,13H,9-12,14H2,1-2H3,(H,21,23)
• InChI Key: JUBJMYBYCRZZAN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2CCC3=CC=CC=C3C2)C

Description

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide is a chemical compound that has been of great interest to scientists due to its potential therapeutic applications. This compound has been studied extensively in the field of pharmacology and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects:
3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide has been found to have a range of biochemical and physiological effects. It has been shown to have analgesic effects in animal models of pain. It has also been found to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, it has been studied for its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide in lab experiments is its well-established synthesis method. This makes it easy to obtain and study in the laboratory. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are many future directions for research on 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide. One direction is to further investigate its potential as an anti-inflammatory agent. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Additionally, it may be useful to study its effects in combination with other drugs to determine if it has synergistic effects.

Synthesis Methods

The synthesis method for 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide involves the reaction of 3,4-dimethylphenylacetic acid with 3,4-dihydroisoquinoline in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then reacted with acetyl chloride to form the final product.

Scientific Research Applications

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,4-dimethylphenyl)propanamide has been studied extensively for its potential therapeutic applications. It has been found to have a range of effects on the central nervous system, including analgesic, anxiolytic, and antidepressant effects. It has also been studied for its potential as an anti-inflammatory agent.